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Compound of Interest

Compound Name: 3-Thiophenemethanol

Cat. No.: B153581

Essential Safety and Handling Guide for 3-
Thiophenemethanol

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Thiophenemethanol. Adherence to these guidelines is critical for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Thiophenemethanol is classified as a hazardous chemical that can cause skin, eye, and
respiratory irritation.[1][2][3] Strict adherence to PPE protocols is mandatory to prevent
exposure.

Quantitative Safety Data
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Property Value Source
Flash Point 101 °C (213.8 °F) - closed cup [2]
Boiling Point 86-88 °C at 10 mmHg [2]
Density 1.211 g/mL at 25 °C [2]

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Codes o [2][3]
irritation), H335 (May cause

respiratory irritation)

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential for minimizing risk.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields, conforming
to EN 166 (EU) or NIOSH (US)
approved standards. A face
shield may be required for

splash hazards.

Protects against splashes and
vapors.[1][4][5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Double-

gloving is recommended.

Prevents direct skin contact.[4]

[5]

Body Protection

A flame-resistant lab coat
should be worn and kept
fastened.

Protects the body from
potential splashes and

contamination.[4][5]

Respiratory Protection

All work must be conducted in
a well-ventilated area,
preferably under a certified
chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA approved
respirator with an appropriate
filter (e.g., type ABEK
(EN14387)) is necessary.

Controls vapor exposure and

prevents respiratory irritation.

[1](21[5]

Footwear

Closed-toe shoes.

Protects feet from spills.[5]

Operational and Handling Plan

A strict operational protocol is necessary to minimize exposure and ensure the stability of the

compound.[4]

Step-by-Step Handling Procedure:

e Preparation:
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[e]

Ensure a certified chemical fume hood is operational.[4]

o

Verify that an eyewash station and safety shower are readily accessible.[1][4]

[¢]

Prepare and label all necessary glassware and equipment within the fume hood.[4]

[¢]

Have designated, labeled waste containers ready for liquid and solid chemical waste.[4]

e Handling:
o Don all required PPE before entering the designated handling area.[4]

o Equilibrate the 3-Thiophenemethanol container to room temperature before opening to
prevent moisture condensation.[4]

o To minimize air exposure, consider handling under an inert gas atmosphere (e.g., argon or
nitrogen).[4]

o Use only non-sparking tools.[6]
o Ground and bond containers when transferring material to prevent static discharge.[6]

e Post-Handling:

[¢]

Tightly close the container after use.[1]

[e]

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

[e]

Remove PPE in the designated area, avoiding cross-contamination.

o

Wash hands and any exposed skin thoroughly after handling.[1]

Disposal Plan

Proper disposal of 3-Thiophenemethanol and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.[4]

e Liquid Waste:
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o Collect all 3-Thiophenemethanol waste in a dedicated, properly labeled, and sealed
container.[4][6] The label must explicitly state that the container holds thiol-containing
waste.[4][5]

e Solid Waste:

o Contaminated items such as gloves, pipette tips, and paper towels should be placed in a
sealed plastic bag, which is then placed in a designated solid hazardous waste container.

[41[5]
e Disposal Method:

o All chemical waste should be disposed of through a licensed contractor, following all
institutional and governmental regulations.[1][4] Contact your institution's Environmental
Health and Safety (EHS) department for specific procedures.[6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

« In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water
or shower. If skin irritation occurs, get medical advice/attention.[1]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[1]

« If swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.[7][8]
e Small Spill (in a fume hood):
o Alert personnel in the immediate area.[6]

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[6]
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o Collect the absorbent material in a sealed container for hazardous waste disposal.[6]

o Clean the spill area with soap and water.[6]

Visual Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of 3-Thiophenemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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